Cas no 952233-49-7 ([2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride)

• Product Name: [2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• CAS No: 952233-49-7
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• MDL: MFCD26959574
• CID: 4667052
• Update Time: 2025-07-23

[2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
• 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• CNB23349
• 2-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-ethylamine hydrochloride
• 2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• 2-(3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-YL)ETHANAMINE HYDROCHLORIDE
• [2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

• MDL： MFCD26959574
• Inchi： 1S/C7H11N3O.ClH/c8-4-3-6-9-7(10-11-6)5-1-2-5;/h5H,1-4,8H2;1H
• InChI Key： XHKLKJBMAKRYHM-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCN)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Topological Polar Surface Area: 64.9

Additional information on [2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride

Introduction to [2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride (CAS No. 952233-49-7)

[2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 952233-49-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation.

The compound's structure incorporates an amine group and a hydrochloride salt form, which enhances its solubility and stability in various solvents. This makes it particularly useful in synthetic chemistry and pharmacological studies. The hydrochloride form is often preferred in pharmaceutical formulations due to its improved bioavailability and shelf-life stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,2,4-oxadiazole scaffold is known for its versatility and has been widely explored in the design of bioactive molecules. Studies have shown that compounds containing this moiety exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The incorporation of a cyclopropyl group into the oxadiazole ring enhances the compound's binding affinity to biological targets. This modification can lead to improved pharmacokinetic profiles and increased efficacy. The cyclopropyl group is particularly interesting because it introduces steric hindrance, which can influence the compound's interactions with proteins and enzymes.

Recent research has focused on understanding the mechanisms of action of [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride. Preliminary studies suggest that this compound may interact with specific enzymes and receptors involved in various disease pathways. For instance, it has been hypothesized that the compound could modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways.

The synthesis of [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxadiazole core, followed by functionalization with the ethylamine group. The final step involves converting the free base into its hydrochloride salt form.

In terms of applications, [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride holds promise for use in both preclinical and clinical research. Its unique structural features make it a suitable candidate for developing new therapeutic agents targeting various diseases. Additionally, its stability and solubility characteristics make it an attractive option for formulation into drug delivery systems.

The compound's potential is further supported by computational studies that predict favorable binding interactions with biological targets. Molecular docking simulations have been used to evaluate how [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride might interact with proteins such as kinases and transcription factors. These studies provide valuable insights into the compound's mechanism of action and help guide further experimental validation.

In conclusion, [2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride (CAS No. 952233-49-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.